Cas no 2228674-38-0 (1-(2-methylbutan-2-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2-methylbutan-2-yl)cyclopropane-1-carbonitrile
• CAS No: 2228674-38-0
• MF: C₉H₁₅N
• MW: 137.222102403641
• CID: 6117465
• PubChem ID: 165612899
• Update Time: 2025-06-29

1-(2-methylbutan-2-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylbutan-2-yl)cyclopropane-1-carbonitrile
• 2228674-38-0
• EN300-1753581

• Inchi： 1S/C9H15N/c1-4-8(2,3)9(7-10)5-6-9/h4-6H2,1-3H3
• InChI Key： BWPDGVCWILZVDH-UHFFFAOYSA-N
• SMILES： N#CC1(CC1)C(C)(C)CC

Computed Properties

• Exact Mass: 137.120449483g/mol
• Monoisotopic Mass: 137.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(2-methylbutan-2-yl)cyclopropane-1-carbonitrile

Comprehensive Overview of 1-(2-methylbutan-2-yl)cyclopropane-1-carbonitrile (CAS No. 2228674-38-0)

1-(2-methylbutan-2-yl)cyclopropane-1-carbonitrile (CAS No. 2228674-38-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This nitrile-containing cyclopropane derivative is characterized by its 2-methylbutan-2-yl substituent, which imparts distinct steric and electronic effects. Researchers and industry professionals are increasingly interested in this compound for its role in advanced material synthesis, pharmaceutical intermediates, and agrochemical development.

The molecular structure of 1-(2-methylbutan-2-yl)cyclopropane-1-carbonitrile features a cyclopropane ring fused with a carbonitrile group, creating a highly reactive scaffold. This configuration makes it a valuable building block in organic synthesis, particularly for constructing complex molecules with cyclopropane motifs. The compound's CAS No. 2228674-38-0 serves as a unique identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Recent studies have explored its utility in catalysis and polymer chemistry, aligning with the growing demand for sustainable and efficient chemical processes.

One of the most discussed topics in the context of 1-(2-methylbutan-2-yl)cyclopropane-1-carbonitrile is its potential role in green chemistry. As industries shift toward environmentally friendly practices, this compound's ability to participate in atom-economical reactions has become a focal point. Researchers are investigating its use in biodegradable materials and renewable resource-based syntheses, addressing global concerns about carbon footprints and waste reduction. These applications resonate with current trends in circular economy initiatives and sustainable manufacturing.

Another area of interest is the compound's relevance to pharmaceutical research. The cyclopropane-1-carbonitrile moiety is a key structural element in several bioactive molecules, making CAS No. 2228674-38-0 a candidate for drug discovery programs. Its potential as a protease inhibitor or enzyme modulator is under exploration, particularly in the development of treatments for metabolic disorders and infectious diseases. This aligns with the increasing demand for novel therapeutic agents and precision medicine solutions.

From a technical perspective, the synthesis and handling of 1-(2-methylbutan-2-yl)cyclopropane-1-carbonitrile require specialized knowledge. Its nitrile functionality and sterically hindered structure pose unique challenges in purification and storage. Advanced techniques such as HPLC and GC-MS are often employed to ensure high purity, which is critical for research and industrial applications. These considerations are particularly relevant to professionals searching for high-purity chemical standards or custom synthesis services.

In the field of material science, 1-(2-methylbutan-2-yl)cyclopropane-1-carbonitrile has shown promise as a precursor for high-performance polymers. Its rigid cyclopropane ring can enhance thermal stability and mechanical strength in polymeric materials, making it attractive for aerospace and automotive applications. This connects with broader industry trends toward lightweight materials and energy-efficient technologies.

As interest in CAS No. 2228674-38-0 grows, so does the need for reliable analytical data. Researchers frequently search for spectroscopic characterization (e.g., NMR, IR) and physicochemical properties of this compound. These details are essential for quality control and regulatory submissions, particularly in GMP-compliant environments. The compound's solubility profile and stability under various conditions are also common topics of inquiry.

Looking ahead, the versatility of 1-(2-methylbutan-2-yl)cyclopropane-1-carbonitrile positions it as a compound of enduring relevance. Its applications span from fine chemicals to advanced materials, reflecting the interdisciplinary nature of modern chemistry. For professionals seeking specialty chemicals or research-grade compounds, understanding the nuances of this molecule is increasingly important. Ongoing research will likely uncover new uses, further solidifying its role in innovation-driven sectors.